(5-Chlorothiophen-2-yl)(3-(4-methoxypiperidin-1-yl)azetidin-1-yl)methanone

• IUPAC Name: (5-chlorothiophen-2-yl)-[3-(4-methoxypiperidin-1-yl)azetidin-1-yl]methanone
• InChI: InChI=1S/C14H19ClN2O2S/c1-19-11-4-6-16(7-5-11)10-8-17(9-10)14(18)12-2-3-13(15)20-12/h2-3,10-11H,4-9H2,1H3
• InChI Key: UETVDPYXQMGVDG-UHFFFAOYSA-N
• Canonical SMILES: COC1CCN(CC1)C2CN(C2)C(=O)C3=CC=C(S3)Cl
• Molecular Formula: C14H19ClN2O2S
• Molecular Weight: 314.8 g/mol

Description

Synthesis Analysis

The synthesis of related compounds has been reported in the literature. For instance, a potentially useful nonlinear optical (NLO) organic material, 1‐(5‐chlorothiophen‐2‐yl)‐3‐(24,5‐trimethoxyphenyl)prop‐2‐en‐1‐one(CTTMP), has been synthesized and grown as a high‐quality single crystal by the slow evaporation technique.

Molecular Structure Analysis

The molecular structure of this compound includes a 5-chlorothiophen-2-yl group, a 4-methoxypiperidin-1-yl group, and an azetidin-1-yl group.

Scientific Research Applications

Synthesis and Imaging Applications

• A study by Wang et al. (2017) discusses the synthesis of a reference standard and its precursor for imaging LRRK2 enzyme activity in Parkinson's disease using PET imaging techniques. The process demonstrates the application of the compound in developing diagnostic tools for neurodegenerative diseases (Wang, Gao, Xu, & Zheng, 2017).

Antimicrobial and Cytoprotective Activities

• Research by Chaudhari (2012) on derivatives of methanone, including synthesis and evaluation for antimicrobial activity, highlights its potential in developing new antimicrobial agents (Chaudhari, 2012).
• Another study by Lian (2014) focuses on the cytoprotective activities of phenyl(thiophen-2-yl)methanone derivatives against oxidative stress-induced injury in human endothelial cells, indicating its significance in cardiovascular research (Lian, 2014).

Molecular Docking and DFT Studies

• Shahana and Yardily (2020) conducted spectral characterization, DFT, and docking studies on novel compounds containing thiophene-2-yl)methanone, providing insights into their structural properties and potential biological activities (Shahana & Yardily, 2020).

Antifungal and Antioxidant Properties

• Lv et al. (2013) synthesized novel derivatives for antifungal activity assessment, revealing structure-activity relationships that could guide the development of antifungal drugs (Lv, Wang, Ding, Wang, Zhao, & Zuo, 2013).
• Çetinkaya et al. (2012) explored the antioxidant properties of methanone derivatives, providing a foundation for their use in addressing oxidative stress-related conditions (Çetinkaya, Göçer, Menzek, & Gülçin, 2012).